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Compound of Interest

Compound Name: Ethyl 6,8-dichlorooctanoate

Cat. No.: B143167 Get Quote

Essential Safety and Handling Guide for Ethyl
6,8-dichlorooctanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Ethyl
6,8-dichlorooctanoate (CAS No. 1070-64-0). Adherence to these procedures is critical for

ensuring laboratory safety and proper management of this chemical.

I. Chemical and Physical Properties
A summary of the key physical and chemical properties of Ethyl 6,8-dichlorooctanoate is

provided below. This information is crucial for safe handling and storage.
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Property Value

Molecular Formula C₁₀H₁₈Cl₂O₂[1]

Molecular Weight 241.15 g/mol [1]

Appearance Colorless to pale yellow oil/liquid[2][3][4][5]

Boiling Point 109 °C at 0.7 Torr[2][3]

Density 1.107 g/mL at 25 °C[2][3]

Flash Point 105.1 °C[4][5]

Solubility
Insoluble in water; Soluble in organic solvents

like ethanol, chloroform, and ethyl acetate.[3][5]

II. Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl 6,8-dichlorooctanoate is classified with specific hazards that necessitate the use of

appropriate personal protective equipment.

GHS Hazard Classification[1][6]

Hazard Class Category Hazard Statement

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[1][6]

Hazardous to the aquatic

environment, long-term hazard
2

H411: Toxic to aquatic life with

long lasting effects.[1][6]

Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.[6][7][8]

Protects against splashes and

vapors that can cause eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene, Butyl rubber).

[8][9] Fire/flame resistant and

impervious clothing.[6]

Prevents skin contact, which

may cause an allergic skin

reaction.[1][6]

Respiratory Protection

Use in a well-ventilated area or

under a fume hood.[6] If

ventilation is inadequate, a

NIOSH-certified respirator with

appropriate cartridges for

organic vapors and acid gases

should be used.[7][10]

Minimizes inhalation of vapors.

III. Operational Plan for Handling and Storage
A systematic approach to handling and storing Ethyl 6,8-dichlorooctanoate is essential to

minimize exposure and risk.

Step 1: Receiving and Inspection

Upon receipt, visually inspect the container for any signs of damage or leaks.

Ensure the container is properly labeled with the chemical name, CAS number, and hazard

pictograms.

Verify that the Safety Data Sheet (SDS) is readily available.

Step 2: Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]

Keep away from incompatible materials, heat, and sources of ignition.[11][12]
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The storage area should be clearly marked, and access should be restricted to authorized

personnel.

Store apart from foodstuff containers.[6]

Step 3: Handling and Use

All handling of Ethyl 6,8-dichlorooctanoate should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[6]

Wear the appropriate PPE as specified in Section II.

Avoid contact with skin and eyes.[6]

Avoid breathing vapors or mist.[6]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[6]

After handling, wash hands and any exposed skin thoroughly. Contaminated work clothing

should not be allowed out of the workplace and should be washed before reuse.[6]

IV. Spill Management Plan
In the event of a spill, immediate and appropriate action is necessary to control the situation

and prevent exposure.

Workflow for Chemical Spill Response
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Caption: Workflow for handling a chemical spill of Ethyl 6,8-dichlorooctanoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b143167?utm_src=pdf-body-img
https://www.benchchem.com/product/b143167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Spill Procedure

Immediate Actions:

Evacuate personnel from the immediate spill area.

Alert nearby colleagues and the laboratory supervisor.

If flammable vapors may be present, remove all sources of ignition.[12]

Assessment:

Assess the extent of the spill and the associated risks.

For a small spill, trained personnel with appropriate PPE can proceed with cleanup.

For a large spill, or if there is any uncertainty, evacuate the area and contact emergency

services.

Containment and Cleanup (for minor spills):

Ensure adequate ventilation.

Wear the personal protective equipment outlined in Section II.

Contain the spill using an inert absorbent material (e.g., vermiculite, dry sand, or earth).

Carefully collect the absorbed material and place it into a suitable, labeled container for

disposal.[11]

Clean the spill area with a suitable solvent, followed by soap and water.

V. Disposal Plan
Ethyl 6,8-dichlorooctanoate is a halogenated organic compound and must be disposed of as

hazardous waste.

Step 1: Waste Collection
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Collect waste Ethyl 6,8-dichlorooctanoate and any contaminated materials (e.g., absorbent

pads, gloves) in a designated, leak-proof, and clearly labeled waste container.[11]

The label should include the words "Hazardous Waste" and the chemical name.[13]

Step 2: Waste Segregation

Crucially, do not mix halogenated organic waste with non-halogenated organic waste.[13][14]

[15] This is due to different disposal requirements and costs.[15][16]

Store the halogenated waste container in a designated satellite accumulation area, away

from incompatible materials.[16]

Step 3: Disposal

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[6]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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